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Compound of Interest

Compound Name: Ditridecylamine

Cat. No.: B009203

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Ditridecylamine
(DTDA) in pilot-scale solvent extraction processes. While specific pilot-scale studies on DTDA
are not extensively documented in publicly available literature, this document leverages data
from studies on analogous long-chain aliphatic amines to provide detailed protocols and
expected performance data.

Introduction to Ditridecylamine in Solvent
Extraction

Ditridecylamine (DTDA) is a high molecular weight, water-immiscible secondary amine with
the chemical formula CzsHssN. Its long alkyl chains render it highly soluble in a variety of
organic diluents and make it an effective extractant for a range of solutes, including metal ions
and organic acids. In solvent extraction, DTDA typically functions as a weak base anion
exchanger. The lone pair of electrons on the nitrogen atom can be protonated by an acid,
forming an aminium salt that can then exchange its anion with an anionic species of interest in
the aqueous phase. This mechanism makes it particularly suitable for extracting metals from
acidic leach solutions as anionic complexes or for recovering organic acids.

Physicochemical Properties of Ditridecylamine:
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Property Value Reference
Molecular Weight 381.72 g/mol [1112]
Density 0.836 g/cm? (at 20°C) [2]

Boiling Point 220 - 240°C (at 10 mbar)

Melting Point -45°C

Viscosity 4.2 mm?/s (at 40°C) [3]

Water Solubility Immiscible [3114]

Applications in Pilot-Scale Solvent Extraction
Based on the properties of DTDA and data from similar long-chain amines, pilot-scale

applications can be projected in the following areas:

» Hydrometallurgy: Extraction and purification of metals such as cobalt, nickel, zinc, and
uranium from acidic leach solutions.

o Organic Acid Recovery: Separation and concentration of carboxylic acids from fermentation
broths or industrial wastewater streams.

Pilot-Plant Experimental Data (Analogous Systems)

The following tables summarize quantitative data from pilot-scale studies using long-chain
amines, which can serve as a baseline for designing and evaluating a process with
Ditridecylamine.

Metal Extraction: Cobalt and Nickel

Table 1: Pilot-Scale Cobalt and Nickel Extraction with Amine Extractants
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Parameter

Value

Conditions

Reference

Cobalt Extraction

Extractant

Cyanex® 272
(organophosphinic

acid)

Pilot-plant treating

copper SX raffinate.

[3]

Extraction Efficiency >99.5% - [3]
Feed Co

, 1.8 g/L - [3]
Concentration
Raffinate Co

_ <10 mg/L - [3]
Concentration
Stripping Dilute sulphuric acid - [3]

Nickel Extraction

Following cobalt

Extractant Versatic Acid ) [3]
extraction.
Extraction Efficiency >99% 5 extraction stages. [3]
Feed Ni Concentration 32 g/L - [3]
Raffinate Ni
_ <0.3 g/L - [3]
Concentration

Organic Phase

30 vol.% Versatic acid

[3]

Spent electrolyte from

[3]

Stripping ) o 3 stages.

Ni electrowinning.
Sulfuric Acid
Extraction

Alamine 308 (tertiary From nickel spent
Extractant _

amine) electrolyte.
Extraction Efficiency 98% 4 extraction stages.

Loaded Organic Acid

16.2 g/L H2S04
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o ] ] To produce
Stripping Ammonium hydroxide ]
ammonium sulfate.

Note: While Cyanex® 272 and Versatic Acid are not amines, this data from a sequential Co/Ni
pilot plant provides valuable context for feed and product concentrations achievable in such
processes where an amine like DTDA could be considered.

Experimental Protocols for Pilot-Scale Studies

The following protocols are designed as a template for conducting pilot-scale solvent extraction
studies with Ditridecylamine.

Protocol 1: Pilot-Scale Metal Extraction and Stripping

Objective: To determine the extraction and stripping efficiency of Ditridecylamine for a target
metal (e.g., cobalt or nickel) in a continuous counter-current pilot plant.

Materials and Equipment:

Pilot-scale mixer-settler units (at least 3 extraction and 3 stripping stages).
o Feed solution containing the target metal at a known concentration.

e Organic phase: Ditridecylamine (e.g., 5-20 vol.%) dissolved in a suitable diluent (e.qg.,
kerosene) with a modifier (e.g., 5 vol.% isodecanol) to prevent third-phase formation.

 Stripping solution (e.g., dilute sulfuric acid or a spent electrolyte).
¢ pH meter, pumps, flowmeters, and holding tanks.

e Analytical instrumentation (e.g., Atomic Absorption Spectrometer - AAS or Inductively
Coupled Plasma - ICP).

Procedure:

» Organic Phase Preparation: Prepare a sufficient volume of the organic phase by dissolving
the desired concentration of Ditridecylamine and modifier in the diluent.
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Pilot Plant Setup:

o Configure the mixer-settlers for the desired number of extraction and stripping stages in a
counter-current flow arrangement.

o Calibrate all pumps and flowmeters.

Extraction:

[¢]

Pump the aqueous feed solution and the organic phase into the extraction circuit at the
desired organic-to-aqueous (O/A) ratio (e.g., 1:1 to 3:1).

[¢]

Adjust the pH of the aqueous feed to the optimal level for extraction using a suitable acid
or base.

[e]

Allow the system to reach steady-state (typically after 3-5 residence times).

[e]

Collect samples of the raffinate and the loaded organic from the final extraction stage.

Stripping:

o Pump the loaded organic from the extraction circuit and the stripping solution into the
stripping circuit at the desired O/A ratio.

o Allow the system to reach steady-state.

o Collect samples of the stripped organic and the pregnant strip solution.

Analysis:

o Analyze the metal concentration in all aqueous samples (feed, raffinate, pregnant strip
solution) using AAS or ICP.

o Determine the metal concentration in the organic phases by back-extraction with a strong
acid and subsequent analysis of the aqueous phase.

Data Calculation:
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o Calculate the extraction efficiency (%E) = [(C_feed - C_raff) / C_feed] * 100.

o Calculate the stripping efficiency (%S) = [(C_loaded_org - C_stripped_org) /
C_loaded_org] * 100.

Protocol 2: Analytical Determination of Ditridecylamine
Concentration

Objective: To determine the concentration of Ditridecylamine in the organic phase using a
non-aqueous titration method.

Materials and Equipment:

e Automatic titrator with a suitable electrode (e.g., glass pH electrode).
» Standardized perchloric acid in glacial acetic acid (e.g., 0.1 N).

e Glacial acetic acid.

o Sample of the organic phase containing Ditridecylamine.

Procedure:

Sample Preparation: Accurately weigh a sample of the organic phase into a beaker.

Dissolution: Add a sufficient volume of glacial acetic acid to dissolve the sample completely.

Titration: Titrate the sample with the standardized perchloric acid solution. The endpoint is
detected as the point of maximum inflection in the titration curve.

Calculation: Calculate the amine concentration based on the volume of titrant consumed and
the stoichiometry of the reaction.

Visualizations
Signaling Pathway/Experimental Workflow
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Caption: Continuous counter-current solvent extraction and stripping workflow.

Logical Relationship
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Caption: Anion exchange mechanism for metal extraction with Ditridecylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b009203#pilot-scale-studies-of-solvent-extraction-
with-ditridecylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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